Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate

Specification

• CAS No.: 19277-88-4
• Molecular Formula: C25H54N2O5S
• Molecular Weight: 494.8 g/mol
• IUPAC Name: methyl sulfate;trimethyl-[3-(octadecanoylamino)propyl]azanium
• Standard InChI: InChI=1S/C24H50N2O.CH4O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(27)25-22-20-23-26(2,3)4;1-5-6(2,3)4/h5-23H2,1-4H3;1H3,(H,2,3,4)
• Standard InChI Key: YWOAEHAIHZVTFA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCC[N+](C)(C)C.COS(=O)(=O)[O-]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCC[N+](C)(C)C.COS(=O)(=O)[O-]

Introduction

Chemical Identity and Structure

Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate, also commonly known as stearamidopropyl trimonium methosulfate, is a quaternary ammonium compound characterized by its cationic nature and amphiphilic structure. The compound belongs to the trimonium class of chemicals, which feature a quaternary ammonium center and various hydrophobic chains.

Basic Chemical Information

The fundamental chemical parameters of this compound are summarized in Table 1.

Table 1: Chemical Identity of Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate

Parameter	Information
CAS Number	19277-88-4
Molecular Formula	C25H54N2O5S
Molecular Weight	494.8 g/mol
IUPAC Name	methyl sulfate;trimethyl-[3-(octadecanoylamino)propyl]azanium
EINECS Number	242-930-1
Common/Trade Names	Stearamidopropyl trimonium methosulfate, ELEGAN R 115
InChIKey	YWOAEHAIHZVTFA-UHFFFAOYSA-N

The molecular structure features a quaternary ammonium cation with a long hydrophobic chain derived from stearic acid, giving the molecule its amphiphilic character. The positively charged ammonium group serves as the hydrophilic head, while the stearoyl chain functions as the hydrophobic tail, providing this compound with its surfactant properties.

Synthesis and Production

The synthesis of trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate involves a two-step process beginning with raw materials derived from stearic acid. This synthetic pathway involves specific reaction conditions that ensure proper quaternization of the amine group.

Synthetic Route

The primary synthesis pathway involves the reaction of stearic acid derivatives with trimethylamine followed by methylation using methyl sulfate. This sequence creates the quaternary ammonium salt structure that characterizes this compound. The process typically occurs under controlled temperature and pressure conditions to optimize yield and purity.

Physical and Chemical Properties

Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate possesses physicochemical properties that make it valuable for various applications, particularly in personal care formulations.

Key Physical Properties

Table 2: Physical and Chemical Properties

Property	Value	Reference
Physical State	Solid
LogP	3.24
Water Solubility	Soluble
Melting Point	Not directly reported in search results	-
pKa	Not directly reported in search results	-
Stability	Stable under normal conditions

The compound's amphiphilic nature, with its hydrophilic quaternary ammonium head and hydrophobic stearoyl tail, gives it unique surface-active properties that are valuable in various applications.

Applications and Uses

Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate finds significant application in various industries, with particular prominence in personal care products.

Personal Care Products

In the personal care industry, this compound is widely utilized for its conditioning and surfactant properties. It is particularly valuable in hair care formulations, where it provides the following benefits:

• Anti-static properties

• Hair conditioning

• Improved combability

• Enhanced softness and manageability

• Reduction of friction between hair fibers

In skin care products, it contributes to:

• Emulsification of formulations

• Skin conditioning effects

• Improved product stability

Industrial Applications

Beyond personal care, trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate finds application in industrial settings where stability and mild conditioning are required. These include:

• Industrial emulsions

• Textile processing

• Surface treatment applications

Mechanism of Action

The functionality of this compound is directly related to its molecular structure, particularly the combination of its cationic quaternary ammonium head and hydrophobic tail.

Surface Interaction Mechanism

As a cationic surfactant, trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate interacts with negatively charged surfaces such as hair fibers or skin. The long hydrophobic tail derived from stearic acid enhances its ability to form a protective layer, while the positively charged ammonium group ensures strong adhesion to surfaces.

This mechanism explains its effectiveness in hair conditioning applications, where it binds to the negatively charged damaged areas of hair cuticles, reducing static and improving feel and appearance.

Compound	Species	Route	LD50 Value
Cetrimonium chloride	Rat	Oral	1000 mg/kg (40% w/v)
Cetrimonium chloride	Rat	Oral	1550-2970 mg/kg
Steartrimonium chloride	Rat	Oral	~700 mg/kg
Behentrimonium chloride	Rat	Oral	>4 g/kg
Cetrimonium chloride	Mouse	Oral	400-600 mg/kg
Steartrimonium chloride	Mouse (male)	Oral	633 mg/kg
Steartrimonium chloride	Mouse (female)	Oral	536 mg/kg

Based on the data from related compounds, trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate likely has moderate acute oral toxicity.

Irritation and Sensitization

The irritation potential of trimonium compounds has been investigated through various in vitro and in vivo methods. Studies indicate that at high concentrations, these compounds can cause skin and eye irritation, but at concentrations typically used in cosmetic formulations, irritation potential is significantly reduced.

Cytotoxicity

Quaternary ammonium compounds including trimoniums have demonstrated dose-dependent cytotoxicity in various cell culture studies. Cytotoxicity is generally observed at concentrations higher than those typically used in cosmetic formulations.

Hazard Classification

According to the GHS Classification reported in the search results, trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate carries the following hazard classifications:

• H302 (60%): Harmful if swallowed

• H315 (40%): Causes skin irritation

• H318 (100%): Causes serious eye damage

• H400 (60%): Very toxic to aquatic life

• H410 (100%): Very toxic to aquatic life with long lasting effects

These classifications indicate that the compound requires proper handling and concentration limits when used in formulations.

Regulatory Status

Trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate is registered in several chemical inventories and regulatory databases worldwide.

Global Regulatory Listings

The compound is listed in:

• European Chemicals Agency (ECHA) database

• Australian Industrial Chemicals Introduction Scheme (AICIS)

• EPA Chemicals under the TSCA (Toxic Substances Control Act)

• EPA DSSTox (Distributed Structure-Searchable Toxicity Database)

These listings indicate the compound's acceptance for use under specific regulations, often with concentration limitations for different applications.

Analytical Methods

For the detection and quantification of trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate, several analytical methods have been developed and optimized.

Chromatographic Analysis

High-performance liquid chromatography (HPLC) methods have been developed for the analysis of this compound. These methods typically employ reverse-phase columns with mobile phases containing mixtures of water and organic solvents, often with ionic modifiers to manage the charged nature of the compound.

Related Compounds

There are several structurally similar compounds to trimethyl-3-[(1-oxooctadecyl)amino]propylammonium methyl sulphate that differ primarily in the length of the fatty acid chain.

Structural Analogs

Table 4: Related Quaternary Ammonium Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
Methyl trimethyl-3-[(1-oxododecyl)amino]propylammonium sulphate	10595-49-0	C19H42N2O5S	410.61
Trimethyl-3-[(1-oxo-10-undecenyl)amino]propylammonium methyl sulphate	94313-91-4	C18H38N2O5S	394.57

These compounds share the same quaternary ammonium core structure but differ in their hydrophobic tail, which influences their solubility, surface activity, and application-specific performance.